8-Ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene
8-Ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene
D-Cyclins regulate the cell cycle by acting in a complex with cyclin dependent kinases (CDKs) to promote phosphorylation of the retinoblastoma protein and initiate cellular progression from the G1 to the S phase. Cell cycle deregulation in many cancers often results from altered cyclin D/CDK activity. S14161 is a small molecule inhibitor of cyclins D1-D3 expression that inhibits phosphoinositide 3-kinase activity and arrests cells at the G0/G1 phase in a dose-dependent manner (concentrations tested from 5-10 μM). S14161 induces apoptosis in myeloma and leukemia cell lines (IC50s < 10 μM) but is less toxic to normal hematopoietic cells (IC20 > 25 μM). In a mouse model of leukemia, S14161 delayed tumor growth by up to 90% compared to controls at a dose of 100 mg/kg/day.
Brand Name:
Vulcanchem
CAS No.:
883046-50-2
VCID:
VC0122206
InChI:
InChI=1S/C17H14FNO4/c1-2-22-15-5-3-4-12-10-14(19(20)21)16(23-17(12)15)11-6-8-13(18)9-7-11/h3-10,16H,2H2,1H3
SMILES:
CCOC1=CC=CC2=C1OC(C(=C2)[N+](=O)[O-])C3=CC=C(C=C3)F
Molecular Formula:
C17H14FNO4
Molecular Weight:
315.29 g/mol
8-Ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene
CAS No.: 883046-50-2
Reference Standards
VCID: VC0122206
Molecular Formula: C17H14FNO4
Molecular Weight: 315.29 g/mol
| CAS No. | 883046-50-2 |
|---|---|
| Product Name | 8-Ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene |
| Molecular Formula | C17H14FNO4 |
| Molecular Weight | 315.29 g/mol |
| IUPAC Name | 8-ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene |
| Standard InChI | InChI=1S/C17H14FNO4/c1-2-22-15-5-3-4-12-10-14(19(20)21)16(23-17(12)15)11-6-8-13(18)9-7-11/h3-10,16H,2H2,1H3 |
| Standard InChIKey | BFZXDHIUPNWOMT-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=CC2=C1OC(C(=C2)[N+](=O)[O-])C3=CC=C(C=C3)F |
| Canonical SMILES | CCOC1=CC=CC2=C1OC(C(=C2)[N+](=O)[O-])C3=CC=C(C=C3)F |
| Appearance | Assay:≥99%A solid |
| Description | D-Cyclins regulate the cell cycle by acting in a complex with cyclin dependent kinases (CDKs) to promote phosphorylation of the retinoblastoma protein and initiate cellular progression from the G1 to the S phase. Cell cycle deregulation in many cancers often results from altered cyclin D/CDK activity. S14161 is a small molecule inhibitor of cyclins D1-D3 expression that inhibits phosphoinositide 3-kinase activity and arrests cells at the G0/G1 phase in a dose-dependent manner (concentrations tested from 5-10 μM). S14161 induces apoptosis in myeloma and leukemia cell lines (IC50s < 10 μM) but is less toxic to normal hematopoietic cells (IC20 > 25 μM). In a mouse model of leukemia, S14161 delayed tumor growth by up to 90% compared to controls at a dose of 100 mg/kg/day. |
| Synonyms | 8-ethoxy-2-(4-fluorophenyl)-3-nitro-2H-chromene S 14161 S-14161 S14161 |
| PubChem Compound | 2732983 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume